Cas no 2763750-25-8 (tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate
• CAS No: 2763750-25-8
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 5560433
• PubChem ID: 165998480
• Update Time: 2025-10-28

tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2763750-25-8
• tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate
• EN300-37337835

• Inchi： 1S/C12H19N3O4S/c1-12(2,3)19-11(16)13-6-5-10-14-7-9(8-15-10)20(4,17)18/h7-8H,5-6H2,1-4H3,(H,13,16)
• InChI Key： CCOFGDLSEQBNJY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC(CCNC(=O)OC(C)(C)C)=NC=1)(=O)=O

Computed Properties

• Exact Mass: 301.10962727g/mol
• Monoisotopic Mass: 301.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate

Introduction to Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate (CAS No. 2763750-25-8)

Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate, a compound with the CAS number 2763750-25-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a tert-butyl moiety and a 5-methanesulfonylpyrimidin-2-yl substituent, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target specific biological pathways and diseases. Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate is no exception, as it has been investigated for its potential role in modulating various enzymatic and cellular processes. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits, particularly in areas such as oncology and anti-inflammatory treatments.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the tert-butyl group enhances the stability of the molecule, while the 5-methanesulfonylpyrimidin-2-yl moiety provides a scaffold for further functionalization. These features make Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate a versatile building block for the creation of more complex pharmacological agents.

Recent studies have begun to explore the pharmacokinetic properties of this compound, which are crucial for determining its efficacy and safety in clinical settings. The hydrophobic nature of the tert-butyl group and the polar characteristics of the pyrimidine ring contribute to its solubility profile, influencing how it is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is essential for optimizing dosages and minimizing potential side effects.

The biological activity of Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate has been studied in various preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The pyrimidine scaffold is particularly interesting as it is found in many bioactive molecules, including antiviral and anticancer agents. By leveraging this structural motif, researchers aim to develop drugs that can selectively target diseased cells while sparing healthy tissues.

In addition to its potential therapeutic applications, Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate serves as a valuable tool for mechanistic studies in drug discovery. Its well-defined structure allows scientists to investigate how it interacts with biological targets at a molecular level. This information can be used to design more refined analogs with improved properties such as higher potency, better selectivity, and reduced toxicity.

The development of new pharmaceuticals is often a lengthy and resource-intensive process. However, advances in computational chemistry and high-throughput screening have accelerated the discovery of promising candidates like Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate. These technologies enable researchers to predict the behavior of compounds before they are synthesized, saving time and resources by focusing on the most promising leads.

The future prospects for Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate are bright, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic profiles. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing effective treatments.

In conclusion, Tert-butyl N-[2-(5-methanesulfonylpyrimidin-2-yl)ethyl]carbamate (CAS No. 2763750-25-8) is a compound of significant interest in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. With continued research and development, this compound has the potential to contribute to advancements in medicine and improve patient outcomes worldwide.